N-(2,3-dihydro-1H-inden-2-yl)-N-methyl-5-[(4H-1,2,4-triazol-3-ylthio)methyl]-2-furamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-N-methyl-5-(1H-1,2,4-triazol-5-ylsulfanylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c1-22(14-8-12-4-2-3-5-13(12)9-14)17(23)16-7-6-15(24-16)10-25-18-19-11-20-21-18/h2-7,11,14H,8-10H2,1H3,(H,19,20,21)
• InChI Key: XZURGDSRUGJKQT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC2=CC=CC=C2C1)C(=O)C3=CC=C(O3)CSC4=NC=NN4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

The compound is a complex organic molecule that includes several interesting substructures: an indene, a triazole, and a furamide. Indene is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene. Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms and two carbon atoms. Furamides are amides in which the amine part is a furan, a five-membered aromatic ring containing four carbon atoms and one oxygen.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indene portion of the molecule is likely to be planar due to the conjugated pi system in the benzene ring. The triazole ring could potentially exist in two tautomeric forms due to the presence of two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the triazole ring might participate in reactions with electrophiles or nucleophiles. The furamide portion of the molecule could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in polar solvents. The compound’s thermal stability and density would also be important characteristics.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazole-containing compounds have been found to have biological activity, including antibacterial, antifungal, and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis process, and investigating its physical and chemical properties in more detail.